Cas no 2137611-97-1 (2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester
• CAS No: 2137611-97-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5298346
• Update Time: 2025-11-05

2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18O2/c1-13(2,3)15-12(14)5-4-9-6-10-8-11(10)7-9/h9-11H,6-8H2,1-3H3
• InChI Key： REDROPABZGYCFF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1CC2C(C2)C1

Additional information on 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester

Exploring the Versatile Applications of 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester (CAS No. 2137611-97-1)

The chemical compound 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester (CAS No. 2137611-97-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This ester derivative, featuring a bicyclo[3.1.0]hexane core, presents intriguing possibilities for researchers and manufacturers alike. Its molecular architecture combines the reactivity of a propynoic acid moiety with the steric influence of a tert-butyl ester group, making it a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester is its potential in pharmaceutical research. The bicyclic structure resembles pharmacophores found in several bioactive molecules, prompting investigations into its use as a building block for drug discovery. Recent studies have explored its incorporation into novel compounds targeting neurological pathways, with particular interest in its potential to modulate protein-protein interactions. The tert-butyl ester protection enhances the compound's stability during synthetic transformations, a feature highly valued by medicinal chemists.

In material science, CAS 2137611-97-1 has shown promise as a precursor for advanced polymers. The propynoic acid functionality allows for click chemistry applications, enabling the creation of highly cross-linked networks with tailored properties. Researchers are particularly excited about its potential in developing self-healing materials, a hot topic in materials science. The rigid bicyclo[3.1.0]hexane skeleton contributes to enhanced mechanical strength in resulting polymers, while the alkyne group provides versatile reaction sites for further functionalization.

The synthesis of 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester typically involves multi-step procedures starting from bicyclo[3.1.0]hexane derivatives. Recent advancements in catalytic methods have improved the efficiency of introducing the propynoic acid moiety, addressing one of the key challenges in its production. These process optimizations have made the compound more accessible for research purposes, contributing to the growing body of literature exploring its applications.

From an industrial perspective, the market for specialty chemicals like CAS 2137611-97-1 is expanding rapidly. The compound's unique combination of a strained ring system and reactive alkyne makes it particularly valuable for creating high-performance materials. Manufacturers are investing in scalable production methods to meet the increasing demand from both academic and industrial researchers. The global push toward sustainable chemistry has also driven interest in developing greener synthetic routes for this and related compounds.

Analytical characterization of 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester presents interesting challenges due to its unique structure. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its identity and purity. The compound's stability profile has been thoroughly investigated, with studies showing excellent shelf life when stored under appropriate conditions. These characteristics make it a reliable reagent for various synthetic applications.

Looking toward future applications, researchers are particularly excited about the potential of 2137611-97-1 in bioorthogonal chemistry. The combination of its bicyclic scaffold and alkyne functionality makes it an attractive candidate for developing new probes and labeling agents. This aligns with current trends in chemical biology, where there's growing demand for tools that can selectively modify biomolecules in complex environments. The compound's potential in this area represents an active frontier of research.

Safety considerations for handling 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical. Its thermal stability has been confirmed through differential scanning calorimetry studies, providing valuable data for industrial scale-up processes. These safety profiles contribute to its growing popularity as a research chemical.

The intellectual property landscape surrounding CAS 2137611-97-1 reflects its commercial potential. Several patents have emerged in recent years covering its use in various applications, particularly in material science and medicinal chemistry. This patent activity indicates strong industry interest and suggests that we may see more products incorporating this compound in the coming years. The versatility of its bicyclo[3.1.0]hexane core continues to inspire innovative applications across multiple disciplines.

For researchers seeking alternatives to conventional building blocks, 2-Propynoic acid, 3-bicyclo[3.1.0]hex-3-yl-, 1,1-dimethylethyl ester offers exciting possibilities. Its unique three-dimensional structure can impart novel properties to resulting compounds, addressing common challenges in molecular design. The scientific community continues to explore its potential, with new publications regularly appearing in leading chemistry journals. As understanding of its reactivity deepens, we can anticipate even more innovative applications for this remarkable compound.